![molecular formula C9H16ClNO2 B6226035 methyl 3-(2-aminoethyl)bicyclo[1.1.1]pentane-1-carboxylate hydrochloride CAS No. 2792217-09-3](/img/no-structure.png)
methyl 3-(2-aminoethyl)bicyclo[1.1.1]pentane-1-carboxylate hydrochloride
Overview
Description
Methyl 3-(2-aminoethyl)bicyclo[1.1.1]pentane-1-carboxylate hydrochloride, also known as MBPC, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of bicyclic amines and has a unique molecular structure that makes it an attractive candidate for drug development.
Mechanism of Action
The mechanism of action of methyl 3-(2-aminoethyl)bicyclo[1.1.1]pentane-1-carboxylate hydrochloride is not fully understood, but it is believed to act on multiple targets in the body. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. methyl 3-(2-aminoethyl)bicyclo[1.1.1]pentane-1-carboxylate hydrochloride has also been found to inhibit viral replication by targeting viral proteins. Additionally, it has been shown to have antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
methyl 3-(2-aminoethyl)bicyclo[1.1.1]pentane-1-carboxylate hydrochloride has been found to have a variety of biochemical and physiological effects. It has been shown to increase the activity of antioxidant enzymes and decrease the levels of reactive oxygen species in cells. methyl 3-(2-aminoethyl)bicyclo[1.1.1]pentane-1-carboxylate hydrochloride has also been found to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is important for the growth and survival of neurons. Additionally, methyl 3-(2-aminoethyl)bicyclo[1.1.1]pentane-1-carboxylate hydrochloride has been shown to decrease the levels of pro-inflammatory cytokines, which may contribute to its anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
Methyl 3-(2-aminoethyl)bicyclo[1.1.1]pentane-1-carboxylate hydrochloride has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been shown to have low toxicity and is well-tolerated in animals. However, one limitation of methyl 3-(2-aminoethyl)bicyclo[1.1.1]pentane-1-carboxylate hydrochloride is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.
Future Directions
There are several future directions for research on methyl 3-(2-aminoethyl)bicyclo[1.1.1]pentane-1-carboxylate hydrochloride. One area of focus is the development of methyl 3-(2-aminoethyl)bicyclo[1.1.1]pentane-1-carboxylate hydrochloride-based therapies for neurodegenerative diseases. Another area of focus is the optimization of methyl 3-(2-aminoethyl)bicyclo[1.1.1]pentane-1-carboxylate hydrochloride's antitumor and antiviral properties. Additionally, further research is needed to fully understand the mechanism of action of methyl 3-(2-aminoethyl)bicyclo[1.1.1]pentane-1-carboxylate hydrochloride and to identify its molecular targets in the body.
Conclusion
In conclusion, methyl 3-(2-aminoethyl)bicyclo[1.1.1]pentane-1-carboxylate hydrochloride is a promising compound that has potential therapeutic applications in a variety of areas, including cancer, viral infections, and neurodegenerative diseases. Its unique molecular structure and biological activities make it an attractive candidate for drug development. Further research is needed to fully understand its mechanism of action and to optimize its therapeutic potential.
Synthesis Methods
The synthesis of methyl 3-(2-aminoethyl)bicyclo[1.1.1]pentane-1-carboxylate hydrochloride involves the reaction of 3-bromocyclobutanecarboxylic acid with ethylene diamine and methanol. The reaction takes place in the presence of a catalyst and yields methyl 3-(2-aminoethyl)bicyclo[1.1.1]pentane-1-carboxylate hydrochloride as a hydrochloride salt. The synthesis of methyl 3-(2-aminoethyl)bicyclo[1.1.1]pentane-1-carboxylate hydrochloride is a relatively straightforward process and can be performed on a large scale, making it a cost-effective compound for research purposes.
Scientific Research Applications
Methyl 3-(2-aminoethyl)bicyclo[1.1.1]pentane-1-carboxylate hydrochloride has been studied extensively for its potential therapeutic applications. It has been shown to have a wide range of biological activities, including antitumor, antiviral, and antimicrobial properties. methyl 3-(2-aminoethyl)bicyclo[1.1.1]pentane-1-carboxylate hydrochloride has also been found to have neuroprotective effects and has been studied for its potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-(2-aminoethyl)bicyclo[1.1.1]pentane-1-carboxylate hydrochloride involves the reaction of bicyclo[1.1.1]pentane-1-carboxylic acid with 2-aminoethanol, followed by methylation and hydrochloride salt formation.", "Starting Materials": [ "Bicyclo[1.1.1]pentane-1-carboxylic acid", "2-aminoethanol", "Methyl iodide", "Sodium hydroxide", "Hydrochloric acid", "Diethyl ether", "Ethanol" ], "Reaction": [ "Step 1: Bicyclo[1.1.1]pentane-1-carboxylic acid is reacted with 2-aminoethanol in ethanol to form methyl 3-(2-aminoethyl)bicyclo[1.1.1]pentane-1-carboxylate.", "Step 2: Methyl iodide is added to the reaction mixture to methylate the amine group, forming methyl 3-(2-methylaminoethyl)bicyclo[1.1.1]pentane-1-carboxylate.", "Step 3: Sodium hydroxide is added to the reaction mixture to deprotonate the carboxylic acid group, forming the corresponding carboxylate salt.", "Step 4: Hydrochloric acid is added to the reaction mixture to protonate the amine group, forming methyl 3-(2-methylaminoethyl)bicyclo[1.1.1]pentane-1-carboxylate hydrochloride.", "Step 5: The product is isolated by extraction with diethyl ether and drying over anhydrous sodium sulfate." ] } | |
CAS RN |
2792217-09-3 |
Product Name |
methyl 3-(2-aminoethyl)bicyclo[1.1.1]pentane-1-carboxylate hydrochloride |
Molecular Formula |
C9H16ClNO2 |
Molecular Weight |
205.7 |
Purity |
95 |
Origin of Product |
United States |
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